Cas no 73139-57-8 (Methyl 2-acetamido-3,6-di-O-acetyl-2-deoxy-α-D-glucopyranoside)

• Product Name: Methyl 2-acetamido-3,6-di-O-acetyl-2-deoxy-α-D-glucopyranoside
• CAS No: 73139-57-8
• MF: C₁₃H₂₁NO₈
• MW: 319.31
• CID: 5091964
• Update Time: 2025-06-08

Methyl 2-acetamido-3,6-di-O-acetyl-2-deoxy-α-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Methyl 2-acetamido-3,6-di-O-acetyl-2-deoxy-α-D-glucopyranoside

• Inchi： 1S/C13H21NO8/c1-6(15)14-10-12(21-8(3)17)11(18)9(5-20-7(2)16)22-13(10)19-4/h9-13,18H,5H2,1-4H3,(H,14,15)/t9-,10-,11-,12-,13+/m1/s1
• InChI Key： VXYBUERWHLGWRG-VEGXAWMVSA-N
• SMILES： O([C@@H]1[C@H]([C@H](O[C@H](COC(C)=O)[C@H]1O)OC)NC(=O)C)C(C)=O

Additional information on Methyl 2-acetamido-3,6-di-O-acetyl-2-deoxy-α-D-glucopyranoside

Methyl 2-acetamido-3,6-di-O-acetyl-2-deoxy-α-D-glucopyranoside (CAS No. 73139-57-8): A Key Intermediate in Glycoscience and Drug Development

Methyl 2-acetamido-3,6-di-O-acetyl-2-deoxy-α-D-glucopyranoside (CAS No. 73139-57-8) is a highly versatile and significant compound in the field of glycoscience and pharmaceutical chemistry. This compound, characterized by its acetylated and methylated glucose derivative structure, serves as a crucial intermediate in the synthesis of various glycosidic compounds, which are widely employed in medicinal chemistry and biotechnology.

The molecular structure of Methyl 2-acetamido-3,6-di-O-acetyl-2-deoxy-α-D-glucopyranoside features a glucopyranose core with modifications at the 2-amino and 3,6-O-acetyl positions. This configuration enhances its reactivity and stability, making it an invaluable building block for constructing complex oligosaccharides and glycoconjugates. The presence of the acetamido group at the 2-position introduces a polar amide functionality, which is essential for further chemical modifications and biological interactions.

In recent years, significant advancements in glycoscience have highlighted the importance of such acetylated glucose derivatives in drug development. Researchers have leveraged the structural flexibility of Methyl 2-acetamido-3,6-di-O-acetyl-2-deoxy-α-D-glucopyranoside to design novel carbohydrate-based therapeutics. For instance, studies have demonstrated its utility in synthesizing glycopeptides and glycoproteins, which are critical components of many biologics. These conjugates exhibit enhanced pharmacokinetic properties and improved binding affinities, making them promising candidates for therapeutic applications.

The pharmaceutical industry has shown particular interest in derivatives of this compound due to their potential as antiviral and anticancer agents. The acetylated glucosyl units provide a scaffold for incorporating various pharmacophores, enabling the development of targeted therapies. Recent research has explored its role in designing inhibitors of glycosidases, enzymes that play a pivotal role in carbohydrate metabolism and are implicated in several diseases. By modulating these enzymes, researchers aim to develop treatments for conditions such as bacterial infections and cancer.

Moreover, the chemical synthesis of Methyl 2-acetamido-3,6-di-O-acetyl-2-deoxy-α-D-glucopyranoside has been refined through modern synthetic methodologies. Advances in enzymatic catalysis and solid-phase synthesis have enabled more efficient and scalable production processes. These innovations not only reduce costs but also improve the purity of the final product, ensuring its suitability for high-value applications in drug discovery.

The biological significance of this compound extends beyond its role as a synthetic intermediate. It has been investigated for its potential to modulate immune responses and inflammatory pathways. The glucosyl moiety is recognized by various cellular receptors, influencing processes such as cell adhesion and signaling. By understanding these interactions, scientists can develop novel strategies to harness the immunomodulatory properties of this compound for therapeutic benefit.

In conclusion, Methyl 2-acetamido-3,6-di-O-acetyl-2-deoxy-α-D-glucopyranoside (CAS No. 73139-57-8) is a cornerstone in modern glycoscience and pharmaceutical research. Its unique structural features make it an indispensable tool for constructing complex carbohydrate-based therapeutics. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of drug development efforts aimed at addressing some of today's most pressing medical challenges.